Cas no 2172456-52-7 (1-(3-bromo-5-fluorophenyl)-5-ethyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3-bromo-5-fluorophenyl)-5-ethyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2172456-52-7
• MF: C₁₂H₁₀BrFN₂O₂
• MW: 313.122405529022
• CID: 6141494
• PubChem ID: 165823536
• Update Time: 2025-10-29

1-(3-bromo-5-fluorophenyl)-5-ethyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-fluorophenyl)-5-ethyl-1H-pyrazole-3-carboxylic acid
• EN300-1627642
• 2172456-52-7

• Inchi： 1S/C12H10BrFN2O2/c1-2-9-6-11(12(17)18)15-16(9)10-4-7(13)3-8(14)5-10/h3-6H,2H2,1H3,(H,17,18)
• InChI Key： YBEGUGGYMUCMDV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)N1C(=CC(C(=O)O)=N1)CC)F

Computed Properties

• Exact Mass: 311.99097g/mol
• Monoisotopic Mass: 311.99097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(3-bromo-5-fluorophenyl)-5-ethyl-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 1-(3-bromo-5-fluorophenyl)-5-ethyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172456-52-7)

The compound 1-(3-bromo-5-fluorophenyl)-5-ethyl-1H-pyrazole-3-carboxylic acid (CAS No. 2172456-52-7) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyrazole core and substituted phenyl ring, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

One of the key reasons for the growing interest in 1-(3-bromo-5-fluorophenyl)-5-ethyl-1H-pyrazole-3-carboxylic acid is its role as a building block for small-molecule inhibitors. With the rise of targeted therapies in oncology and immunology, this compound's ability to modulate specific enzymatic pathways has made it a focal point for medicinal chemistry studies. Its bromo and fluoro substituents enhance its binding affinity, a feature highly sought after in the design of next-generation pharmaceuticals.

In addition to its pharmaceutical potential, CAS No. 2172456-52-7 is also being explored in agrochemical innovation. The pyrazole derivative structure is known to exhibit herbicidal and fungicidal properties, which are critical in addressing global challenges like pesticide resistance and food security. As the demand for eco-friendly crop solutions increases, this compound's versatility positions it as a candidate for developing sustainable pest control agents.

The synthesis of 1-(3-bromo-5-fluorophenyl)-5-ethyl-1H-pyrazole-3-carboxylic acid involves multi-step organic reactions, including halogenation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity, reflecting the broader shift toward green chemistry practices. These methods align with the industry's focus on reducing environmental impact while maintaining high chemical efficiency.

From a commercial perspective, the compound's CAS registry number 2172456-52-7 ensures traceability and compliance with global chemical regulatory standards. Suppliers and researchers prioritize high-purity grades to meet the stringent requirements of preclinical studies and industrial applications. This emphasis on quality control underscores its relevance in life sciences and material science sectors.

Looking ahead, the versatility of 1-(3-bromo-5-fluorophenyl)-5-ethyl-1H-pyrazole-3-carboxylic acid suggests it will remain a high-value chemical in interdisciplinary research. Whether in biopharmaceuticals or smart agriculture, its molecular architecture offers a platform for innovation. As scientific communities continue to explore its properties, this compound is poised to contribute to breakthroughs in healthcare and environmental sustainability.